75-94-5(Trichlorovinylsilane),VTC,VTCS

Trichlorovinylsilane Properties

Names and Identifiers

- Trichlorovinylsilane
- (TRICHLOROSILYL)ETHYLENE
- VINYLTRICHLOROSILANE
- VTC
- A 150
- a150(silane)
- CV-4900
- Dynasylan VTC
- Silane, ethenyl trichloro-
- Silane, trichlorovinyl-
- Silane, Vinyltrichloro-
- Silane, vinyltrichloro A-150
- Silane,trichloroethenyl-
- Trichloro(ethenyl)silane
- trichloroethenyl-silan
- trichloroethenyl-Silane
- Trichlorovinyl silicane
- Union carbide A-150
- vinyl silyl trichloride
- VTCS
- Silane, trichlorovinyl
- Trichloro(vinyl)silane
- UN 1305
- Silane, vinyl trichloro 1-150
- Q27286971
- EN300-19967
- Silane, vinyltrichloro-
- UNII-Q423F9NPBA
- KA 1003
- HSDB 891
- Silane, trichloroethenyl-
- NS00041251
- Vtcs
- trichloro(ethenyl)silane
- AKOS009031531
- TRICHLOROVINYLSILANE
- VINYL SILICON TRICHLORIDE
- VINYLTRICHLOROSILANE, STABILIZED
- Vinyl trichlorosilane
- NSC-93872
- T0407
- WLN: G-SI-GG1U1
- (Trichlorosilyl)ethylene
- SCHEMBL49940
- Silane, trichloroethenyl
- Silane, vinyltrichloro
- 3-vinyltrichlorosilane
- E78848
- Trichlorovinylsilicon
- vinylsilyl trichloride
- trichloroethenylsilane
- s21950
- TSL 8303
- NSC93872
- Q423F9NPBA
- TRICHLOROVINYLSILANE [HSDB]
- NSC 93872
- Silane, vinyl trichloro A150
- 75-94-5
- DTXCID306430
- Trichlorovinylsilane, 97%
- LS-12936
- CH2=CHSiCl3
- A 150 (VAN)
- 4-04-00-04258 (Beilstein Handbook Reference)
- Vinyltrichlorosilane, inhibited [UN1305] [Flammable liquid]
- Vinylsilicon trichloride
- EC 200-917-8
- Vinyltrichlorosilane, inhibited
- Silane, vinyl trichloro A-150
- Union carbide A150
- UN1305
- DB-055999
- EINECS 200-917-8
- DTXSID8026430
- MFCD00000482
- Dynasylan VTX
- BRN 1743440
- A 150 (silane)
- +Expand
- MDL： MFCD00000482
- InChIKey： GQIUQDDJKHLHTB-UHFFFAOYSA-N
- Inchi： 1S/C2H3Cl3Si/c1-2-6(3,4)5/h2H,1H2
- SMILES： C=C[Si](Cl)(Cl)Cl
- BRN： 1743440

Computed Properties

Exact Mass: 159.90700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 159.907
Heavy Atom Count: 6
Complexity: 54.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.36690
PSA: 0.00000
Refractive Index: n20/D 1.436(lit.)
Water Partition Coefficient: React
Boiling Point: 92°C
Melting Point: −95 °C (lit.)
Vapor Pressure: 60 mmHg ( 23 °C)
Flash Point: Fahrenheit: 50 ° f
Celsius: 10 ° c
Color/Form: Colorless to light yellow liquid with suffocating odor [1]
Solubility: Soluble in most organic solvents [13]
Sensitiveness: Moisture Sensitive
Density: 1.27 g/mL at 25 °C(lit.)

Trichlorovinylsilane Related Literature

1. Electron spin relaxation properties of atomic hydrogen encapsulated in octavinyl POSS cages

George Mitrikas,Stavroula Menenakou Phys. Chem. Chem. Phys. 2020 22 15751
2. Modified procedure for improved synthesis of some octameric silsesquioxanes via hydrolytic polycondenzation in the presence of Amberlite ion-exchange resins

Enock O. Dare,Ling-Kang Liu,James Peng via hydrolytic polycondenzation in the presence of Amberlite ion-exchange resins. Enock O. Dare Ling-Kang Liu James Peng Dalton Trans. 2006 3668
3. 502. Gas-phase reactions of halogenoalkylsilanes. Part I. 2-Chloroethyltrichlorosilane

I. M. T. Davidson,C. Eaborn,M. N. Lilly J. Chem. Soc. 1964 2624
4. Formation of unexpected silicon- and disiloxane-bridged multiferrocenyl derivatives bearing Si–O–CHCH2 and Si–(CH2)2C(CH3)3 substituents via cleavage of tetrahydrofuran and trapping of its ring fragments

Sonia Bru?a,Ana Ma González-Vadillo,Marta Ferrández,Josefina Perles,M. Merced Montero-Campillo,Otilia Mó,Isabel Cuadrado Dalton Trans. 2017 46 11584
5. A novel catalyst containing a platinum complex in polyethylene glycol medium supported on silica gel for vapor-phase hydrosilylation of acetylene with trichlorosilane or trimethoxysilane

Masaki Okamoto,Hironari Kiya,Hiromi Yamashita,Eiichi Suzuki Chem. Commun. 2002 1634
6. Synthesis of a multifunctional alkoxysiloxane oligomer

Masashi Yoshikawa,Ryutaro Wakabayashi,Misa Tamai,Kazuyuki Kuroda New J. Chem. 2014 38 5362
7. Ultraviolet photochemistry of trichlorovinylsilane and allyltrichlorosilane: vinyl radical (HCCH2) and allyl radical (H2CCHCH2) production in 193 nm photolysis

John D. DeSain,Leonard E. Jusinski,Craig A. Taatjes Phys. Chem. Chem. Phys. 2006 8 2240
8. Porous and reactive polymeric interfaces: an emerging avenue for achieving durable and functional bio-inspired wettability

Avijit Das,Arpita Shome,Uttam Manna J. Mater. Chem. A 2021 9 824
9. A facile method to fabricate a double-layer stainless steel mesh for effective separation of water-in-oil emulsions with high flux

Yahui Cai,Dongyun Chen,Najun Li,Qingfeng Xu,Hua Li,Jinghui He,Jianmei Lu J. Mater. Chem. A 2016 4 18815
10. Synthesis and structural characterization of a silacycloheptadiene

Honglae Sohn,Hee-Gweon Woo,Douglas R. Powell silacycloheptadiene. Honglae Sohn Hee-Gweon Woo Douglas R. Powell Chem. Commun. 2000 697

Cas no 75-94-5 (Trichlorovinylsilane)

Trichlorovinylsilane Properties

Names and Identifiers

Computed Properties

Experimental Properties

Trichlorovinylsilane Related Literature

Related Categories

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